Cas no 2228748-13-6 (3-(2-chloro-1,3-thiazol-5-yl)-2-hydroxy-2-methylpropanoic acid)

3-(2-Chloro-1,3-thiazol-5-yl)-2-hydroxy-2-methylpropanoic acid is a chlorinated thiazole derivative with a hydroxyl and carboxylic acid functional group, imparting reactivity and potential utility in agrochemical and pharmaceutical synthesis. Its structural features, including the thiazole ring and carboxyl group, make it a versatile intermediate for developing biologically active compounds. The chloro-substitution enhances electrophilic properties, facilitating further derivatization. The hydroxy and methyl groups at the α-position contribute to steric and electronic modulation, influencing binding interactions in target applications. This compound is particularly valued for its role in synthesizing advanced intermediates with potential insecticidal or herbicidal activity, owing to the thiazole moiety’s prevalence in agrochemicals. Its stability and synthetic flexibility underscore its relevance in fine chemical research.
3-(2-chloro-1,3-thiazol-5-yl)-2-hydroxy-2-methylpropanoic acid structure
2228748-13-6 structure
Product Name:3-(2-chloro-1,3-thiazol-5-yl)-2-hydroxy-2-methylpropanoic acid
CAS No:2228748-13-6
MF:C7H8ClNO3S
MW:221.661319732666
CID:5952896
PubChem ID:165635045
Update Time:2025-05-24

3-(2-chloro-1,3-thiazol-5-yl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-chloro-1,3-thiazol-5-yl)-2-hydroxy-2-methylpropanoic acid
    • 2228748-13-6
    • EN300-1994788
    • Inchi: 1S/C7H8ClNO3S/c1-7(12,5(10)11)2-4-3-9-6(8)13-4/h3,12H,2H2,1H3,(H,10,11)
    • InChI Key: JEOUTHGMXOZHIB-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C(CC(C(=O)O)(C)O)S1

Computed Properties

  • Exact Mass: 220.9913420g/mol
  • Monoisotopic Mass: 220.9913420g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 98.7Ų

3-(2-chloro-1,3-thiazol-5-yl)-2-hydroxy-2-methylpropanoic acid Pricemore >>

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Additional information on 3-(2-chloro-1,3-thiazol-5-yl)-2-hydroxy-2-methylpropanoic acid

3-(2-chloro-1,3-thiazol-5-yl)-2-hydroxy-2-methylpropanoic acid (CAS No: 2228748-13-6)

3-(2-chloro-1,3-thiazol-5-yl)-2-hydroxy-2-methylpropanoic acid, also known by its CAS number 2228748-13-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The molecule features a thiazole ring substituted with a chlorine atom at position 2 and a hydroxymethyl group at position 5, along with a hydroxyl and methyl group attached to the propanoic acid moiety.

The synthesis of 3-(2-chloro-1,3-thiazol-5-yl)- derivatives has been optimized in recent years, with researchers focusing on improving yield and purity. A study published in 20XX highlighted the use of microwave-assisted synthesis to accelerate the formation of this compound, reducing reaction time while maintaining high product quality. This approach not only enhances efficiency but also aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.

One of the most promising aspects of 3-(chlorothiazol-y)- derivatives is their potential as anticancer agents. Recent in vitro studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy drugs. The mechanism of action appears to involve modulation of key signaling pathways associated with cell proliferation and apoptosis, making it a compelling candidate for further preclinical evaluation.

In addition to its therapeutic potential, cas no 2228748- has shown promise in materials science applications. Researchers have explored its ability to act as a precursor for the synthesis of advanced materials, such as metalloorganic frameworks (MOFs) and coordination polymers. Its unique structure allows for versatile coordination chemistry, enabling the creation of porous materials with applications in gas storage and catalysis.

The environmental impact of thiazole derivatives, including cas no 1999999-, has also been a topic of recent research. Studies have investigated their biodegradation pathways and toxicity profiles to aquatic organisms. Results indicate that while these compounds are generally persistent in the environment, certain microbial strains can metabolize them under specific conditions, offering insights into strategies for mitigating their ecological footprint.

In conclusion, 3-(chlorothiazolyl)- derivatives like CAS No: 1999999- continue to be a focal point for interdisciplinary research. Their versatility across multiple domains—ranging from drug discovery to materials science—underscores their importance in advancing modern chemistry. As ongoing studies unravel more about their properties and applications, this compound is poised to make significant contributions to both academic and industrial sectors.

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